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Compound of Interest

Compound Name: 3-Bromo-4-chlorobenzoic acid

Cat. No.: B1273137 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-4-chlorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal

of 3-Bromo-4-chlorobenzoic acid (CAS No. 42860-10-6). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Bromo-4-chlorobenzoic acid is classified with the following hazards:

H315: Causes skin irritation[1][2][3]

H319: Causes serious eye irritation[1][2][3]

H335: May cause respiratory irritation[1][2][3]

The signal word for this chemical is "Warning".[1][3]

The following table summarizes the recommended personal protective equipment (PPE) for

handling 3-Bromo-4-chlorobenzoic acid.
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Protection Type Equipment Specifications and Use Case

Eye and Face Protection

Chemical Splash Goggles or

Safety Glasses with Side

Shields and a Face Shield

Goggles should be worn when

there is a risk of splashing. A

face shield provides an

additional layer of protection,

especially when handling

larger quantities or during

procedures with a higher risk

of aerosolization.[4]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

generally recommended for

handling halogenated and

aromatic hydrocarbons.[4]

Always check the glove

manufacturer's compatibility

chart for the specific chemical

and breakthrough time.

Discard gloves immediately if

they become contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against

incidental skin contact. For

tasks with a higher risk of

splashes, a chemically

resistant apron over the lab

coat is advised.

Respiratory Protection NIOSH-approved Respirator A respirator with a particulate

filter (such as a dust mask type

N95) is recommended when

handling the solid compound,

especially if dust may be

generated or when working

outside of a fume hood.[4] All

respirator use must be in

accordance with a
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documented respiratory

protection program.

Operational Plan: Handling and Use
Engineering Controls:

Always handle 3-Bromo-4-chlorobenzoic acid in a certified chemical fume hood to

minimize inhalation exposure.[4]

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[5]

Standard Operating Procedure:

Preparation: Before beginning work, ensure all necessary PPE is available and in good

condition. Review the Safety Data Sheet (SDS) thoroughly.[4]

Weighing: Conduct all weighing of the solid compound within a chemical fume hood or a

ventilated balance enclosure to prevent the generation and dispersal of dust.[4]

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing. This should be performed in a chemical fume hood.[4]

Handling: Use appropriate laboratory equipment, such as spatulas and forceps, to handle

the solid material.[4] Avoid creating dust.[6]

Storage: Store 3-Bromo-4-chlorobenzoic acid in a tightly closed container in a dry, cool,

and well-ventilated place.[6] It should be stored locked up.[1][6] Incompatible materials

include strong oxidizing agents and bases.[6]

Disposal Plan
Waste Chemical Disposal:

Dispose of 3-Bromo-4-chlorobenzoic acid and its container at a licensed and approved

waste disposal facility.[6][7] Disposal must be in accordance with all local, regional, and
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national regulations.

Contaminated Materials:

Any PPE or other materials that become contaminated during handling or spill clean-up

should be placed in a sealed, labeled container and disposed of as hazardous waste.[7]

Emergency Procedures
In the event of exposure or a spill, follow these procedures:

Exposure Type First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[1][6]

Remove and wash contaminated clothing before

reuse.[6]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[6]

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[6]

Spill Clean-up:

For small spills, sweep up the solid material, avoiding dust formation, and place it into a

suitable container for disposal.[6]

Avoid breathing in the dust.

Ensure the clean-up is conducted by trained personnel wearing appropriate PPE.
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Caption: Workflow for the safe handling of 3-Bromo-4-chlorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273137?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

